Cas no 2228585-31-5 (3-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-2,2-dimethylpropan-1-ol)

• Product Name: 3-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-2,2-dimethylpropan-1-ol
• CAS No: 2228585-31-5
• MF: C₁₃H₂₄N₂O
• MW: 224.342463493347
• CID: 6052522
• PubChem ID: 165648283
• Update Time: 2025-10-29

3-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-2,2-dimethylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-2,2-dimethylpropan-1-ol
• EN300-1770087
• 2228585-31-5

• Inchi： 1S/C13H24N2O/c1-12(2,3)11-7-10(15(6)14-11)8-13(4,5)9-16/h7,16H,8-9H2,1-6H3
• InChI Key： SOXVUJIJLKTZLU-UHFFFAOYSA-N
• SMILES： OCC(C)(C)CC1=CC(C(C)(C)C)=NN1C

Computed Properties

• Exact Mass: 224.188863393g/mol
• Monoisotopic Mass: 224.188863393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 38Ų

Additional information on 3-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-2,2-dimethylpropan-1-ol

Introduction to 3-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-2,2-dimethylpropan-1-ol (CAS No. 2228585-31-5)

The compound 3-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-2,2-dimethylpropan-1-ol, identified by the CAS number 2228585-31-5, is a structurally intriguing molecule that has garnered significant attention in the field of medicinal chemistry and pharmacology. Its unique scaffold, featuring a pyrazole core substituted with a tert-butyl group and a methyl group, combined with an isopropyl alcohol moiety, makes it a promising candidate for further investigation in drug discovery and therapeutic applications.

Pyrazole derivatives are well-known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The introduction of bulky substituents such as the tert-butyl group can influence the electronic and steric properties of the molecule, potentially enhancing its binding affinity to biological targets. The presence of the methyl group in the isopropyl chain further adds to the complexity of the molecule's interactions with biological systems.

Recent studies have highlighted the importance of pyrazole-based compounds in the development of novel therapeutic agents. For instance, derivatives of pyrazole have been shown to exhibit significant activity against various enzymes and receptors involved in cancer progression. The structural features of 3-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-2,2-dimethylpropan-1-ol suggest that it may interact with these targets in a unique manner, potentially leading to new treatment strategies.

The compound's molecular structure also suggests potential applications in materials science and industrial chemistry. The combination of rigid aromatic rings and flexible alkyl chains can impart desirable properties such as solubility, stability, and reactivity, making it useful in various chemical processes. Additionally, the pyrazole core is known to participate in hydrogen bonding and metal coordination, which can be exploited for designing novel catalysts or functional materials.

In terms of synthesis, 3-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-2,2-dimethylpropan-1-ol can be synthesized through multi-step organic reactions involving condensation reactions and subsequent functional group transformations. The synthesis pathway would likely involve the use of readily available starting materials such as pyrazole derivatives and isobutylene. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions could be employed to achieve higher yields and purities.

The pharmacological potential of this compound has not been fully explored, but preliminary studies suggest that it may exhibit interesting biological activities. The tert-butyl group can enhance lipophilicity, improving membrane permeability and thus oral bioavailability. Meanwhile, the alcohol moiety could serve as a hydrogen bond acceptor or donor, influencing binding interactions with biological targets. Further investigation into its pharmacokinetic properties would be essential to determine its suitability for therapeutic applications.

Computational chemistry approaches have become increasingly valuable in assessing the potential biological activity of novel compounds. Molecular docking studies can predict how 3-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-2,2-dimethylpropan-1-ol interacts with various biological targets such as enzymes and receptors. These studies can provide insights into its binding affinity and mode of action, guiding future experimental validations.

The compound's structural features also make it an attractive scaffold for structure-based drug design. By modifying specific parts of the molecule, researchers can fine-tune its biological activity to target specific diseases more effectively. For example, replacing or altering the tert-butyl group might enhance or reduce certain biological effects depending on the desired therapeutic outcome.

In conclusion,3-(3-tert-butyl-1-methyl-1H-pyrazol-5-ylyl)-2,2-dimethylpropan-l ol (CAS No 2228585 31 5) represents a promising candidate for further exploration in medicinal chemistry Its unique structural features combined with recent advancements in drug discovery methodologies make it an exciting molecule to investigate for potential therapeutic applications In addition to its pharmacological potential this compound also holds promise for industrial applications due to its versatile chemical properties Further research is warranted to fully elucidate its biological activities synthetic pathways and industrial utility